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Compound of Interest

Compound Name: 1-lodo-2,3-dimethylbenzene

Cat. No.: B1295297

This guide provides essential safety and logistical information for the handling and disposal of
1-lodo-2,3-dimethylbenzene, tailored for researchers, scientists, and drug development
professionals. The following procedures and data are compiled from various safety data sheets
to ensure a comprehensive overview of safe laboratory practices.

Hazard Identification and Classification

1-lodo-2,3-dimethylbenzene is classified as a hazardous substance. It is crucial to understand
its primary hazards to ensure safe handling.

 Skin Irritation: Causes skin irritation.[1][2]
o Eye Irritation: Causes serious eye irritation.[1][2]
o Respiratory Irritation: May cause respiratory irritation.[1][2]

The substance is a combustible liquid and should be handled with appropriate precautions.|[3]

Quantitative Safety Data

A summary of the key quantitative safety and physical data for lodo-dimethylbenzene isomers
is presented below. Note that some data may be for isomers such as 1-lodo-3,5-
dimethylbenzene or 1-lodo-2,4-dimethylbenzene, as specific data for the 2,3-isomer can be
limited.
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Property Value Source(s)
Molecular Formula CsHol [2]

Boiling Point 92-94 °C / 3 mmHg [3]

112 °C /20 mmHg [4]

Density 1.608 g/mL at 25 °C [3]

1.628 g/mL [4]

Flash Point 113 °C (235.4 °F) - closed cup [3114]
Refractive Index n20/D 1.594 [3]

Storage Temperature Refrigerator [5]

Operational and Disposal Plans

A systematic approach to handling, from receipt to disposal, is critical for laboratory safety.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-lodo-2,3-dimethylbenzene to minimize
exposure risk.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[1]

Skin Protection:
o Gloves: Wear appropriate chemical-resistant gloves.[2]

o Clothing: Wear fire/flame resistant and impervious clothing to prevent skin exposure.[1][2]
A lab coat is required.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with a suitable filter (e.g., type ABEK (EN14387)).[3] Work should be
conducted in a well-ventilated area, preferably a chemical fume hood.[1][6]
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Handling and Storage Procedures

Proper handling and storage are essential to prevent accidents and maintain the chemical's
integrity.

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.[2][4]

o

Do not breathe mist, vapors, or spray.[2][6]

[¢]

Wash hands and any exposed skin thoroughly after handling.[2][6]

[¢]

Use only in a well-ventilated area or outdoors.[1][6]

e Storage:

o

Store in a well-ventilated, dry, and cool place.[2][6]

[¢]

Keep the container tightly closed.[2][6]

[¢]

Store locked up.[1][6]

[e]

Keep away from heat and sources of ignition.[4][7]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention immediately.[1][2]

¢ In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing
all contaminated clothing and shoes. Get medical attention if irritation persists.[1][2][8]

¢ In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek
immediate medical attention.[1][2][9]
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« If Swallowed: Do NOT induce vomiting. Clean mouth with water and get medical attention
immediately.[2][7]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

e Personal Precautions:

o

Ensure adequate ventilation.

[¢]

Evacuate personnel to a safe area.

[¢]

Wear appropriate personal protective equipment (see Section 1).

[e]

Remove all sources of ignition.[1]

e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.
o Do not let the chemical enter the drains.[7]

e Methods for Cleaning Up:

o Use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to soak up the
spill.

o Collect the absorbed material and place it in a suitable, closed container for disposal.[7]

Disposal Plan

Dispose of 1-lodo-2,3-dimethylbenzene and its containers in accordance with local, regional,
and national regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

» Dispose of contents and container to an approved waste disposal plant.[2][6]
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o Contaminated packaging should be treated as the product itself.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 1-lodo-2,3-

dimethylbenzene.
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Caption: Workflow for Safe Handling of 1-lodo-2,3-dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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